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Compound of Interest

Compound Name: Tetrabromocatechol

Cat. No.: B147477 Get Quote

Essential Safety and Logistical Information for the Disposal of Tetrabromocatechol

Tetrabromocatechol is classified as a hazardous substance and requires careful handling and

disposal to ensure the safety of laboratory personnel and to maintain environmental

compliance.[1][2] This guide provides a procedural, step-by-step plan for its proper disposal.

Adherence to these procedures is critical for minimizing risks associated with skin and eye

irritation, as well as potential respiratory irritation.[3][4]

Immediate Safety Protocols
Before handling Tetrabromocatechol for disposal, ensure that the following personal

protective equipment (PPE) is worn:

Eye Protection: Wear safety glasses with side shields or goggles.[1]

Hand Protection: Wear protective gloves.[1]

Skin Protection: Wear protective clothing to prevent skin contact.[1]

Respiratory Protection: In case of inadequate ventilation or the creation of dust, use a

NIOSH/MSHA-approved respirator.[1]

In the event of a spill, prevent further leakage and avoid creating dust. The spilled material

should be mechanically taken up and placed in a suitable, labeled container for disposal.[1][2]
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Step-by-Step Disposal Procedure
Waste Identification and Classification:

Tetrabromocatechol waste is considered hazardous chemical waste.

Do not mix with other waste streams unless compatibility has been confirmed. It is

incompatible with strong oxidizing agents, strong bases, and water.[4][5]

Containerization:

Use the original manufacturer's container for unused or expired Tetrabromocatechol
whenever possible.[6][7]

If the original container is not available or compromised, use a compatible, leak-proof

container with a secure screw-on cap.[6][7][8] The container must be in good condition,

free from rust or leaks.[9]

For chemically contaminated solid waste, such as gloves or absorbent paper, double-bag

the waste in clear plastic bags.[6]

Labeling:

Clearly label the waste container as "Hazardous Waste" and identify the contents as

"Tetrabromocatechol".

Include the date when the waste was first added to the container.

Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[8]

Ensure the storage area is cool, dry, and well-ventilated.[1]

Utilize secondary containment, such as a lab tray, to capture any potential leaks.[6] The

secondary container should be capable of holding 110% of the volume of the primary

container.[6]
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Disposal Request:

Arrange for a hazardous waste collection through your institution's Environmental Health &

Safety (EH&S) department. Disposal should be carried out by an approved and licensed

waste disposal company.[1][4][5]

Do not dispose of Tetrabromocatechol down the drain or in regular trash.[4]

Empty Container Disposal:

Empty Tetrabromocatechol containers must be triple-rinsed with a suitable solvent.[9][10]

The rinsate from this process must be collected and disposed of as hazardous waste.[9]

[10]

After triple-rinsing and air drying, deface the original label and dispose of the container as

non-hazardous waste, in accordance with institutional policies.[9][10]

Quantitative Data Summary
Specific quantitative disposal limits for Tetrabromocatechol are not well-established in the

provided documentation. Disposal regulations are primarily guided by general hazardous waste

principles.

Parameter Guideline Citation

pH Range for Drain Disposal
Not applicable. Do not dispose

of down the drain.
[4]

Satellite Accumulation Time

Limit

Partially filled containers may

remain in an SAA for up to one

year. Full containers must be

removed within three days.

[8]

Satellite Accumulation Quantity

Limit

Typically up to 55 gallons of

hazardous waste.
[6]

Experimental Protocols
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The procedures outlined above are based on standard hazardous waste management

protocols and information from safety data sheets. No experimental protocols for the treatment

or neutralization of Tetrabromocatechol were found in the provided search results. The

recommended procedure is collection and disposal via a licensed hazardous waste facility.

Disposal Workflow for Solid Tetrabromocatechol
Waste
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Preparation

Containerization

Storage

Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Place solid Tetrabromocatechol waste
in a compatible, sealed container.

Label container with
'Hazardous Waste' and contents.

Securely seal

Store in a designated
Satellite Accumulation Area (SAA).

Use secondary containment.

Contact Environmental Health & Safety (EH&S)
for waste pickup.

Waste transported by
 an approved disposal company.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of solid Tetrabromocatechol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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